![molecular formula C14H16O5 B1248106 Oxosorbicillinol](/img/structure/B1248106.png)
Oxosorbicillinol
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Overview
Description
Oxosorbicillinol is a natural product found in Penicillium chrysogenum, Trichoderma, and Plectris with data available.
Scientific Research Applications
Biochemical Functions and Enzymatic Reactions
- Enzymatic Reactions : Oxosorbicillinol is involved in various biochemical reactions catalyzed by flavin-dependent monooxygenases, such as the formation of epoxysorbicillinol and intermolecular Diels-Alder dimerization reactions. This demonstrates the diverse bioactivities of sorbicillinoids, including this compound, in fungal metabolisms (Kahlert, Cox, & Skellam, 2020).
Natural Product Synthesis and Bioactivity
- Natural Product Synthesis : this compound has been identified as a natural product isolated from various fungal species. Its synthesis involves specific biochemical pathways, including methylation and oxidation processes, showcasing its role in fungal secondary metabolite production (Abe, Yamamoto, & Hirota, 2000).
- Bioactivity : Sorbicillin analogues, including this compound, exhibit weak antibacterial activity, but they are inactive against fungi and algae, suggesting potential uses in targeting specific bacterial strains (Maskey, Grün-wollny, & Laatsch, 2005).
Synthetic Chemistry and Biomedical Potential
- Chemo-enzymatic Synthesis : Advanced chemo-enzymatic methods have been developed for the total synthesis of this compound, which opens avenues for its structural diversification and in-depth biological characterization. This highlights its potential in biomedical research (Sib & Gulder, 2018).
- Biosynthetic Pathways : Research indicates that this compound is a direct precursor in the biosynthesis of bisvertinolone, providing insights into the complex biosynthetic pathways of fungal secondary metabolites (Abe, Arakawa, & Hirota, 2002).
Radical Scavenging and Bioactivities
- Radical Scavenging Activities : Certain sorbicillinoids, including this compound, exhibit significant radical scavenging activities. This suggests their potential application in developing natural agents for health-related applications (Duan et al., 2022).
Molecular Biology and Gene Cluster Studies
- Gene Cluster Analysis : In-depth studies of the sorbicillinoid gene cluster in fungi like Trichoderma reesei provide a comprehensive understanding of the biosynthesis of this compound and related compounds. Such studies are crucial for exploring the genetic basis of these metabolites' production (Derntl et al., 2017).
properties
Molecular Formula |
C14H16O5 |
---|---|
Molecular Weight |
264.27 g/mol |
IUPAC Name |
(2R,6E)-2,5-dihydroxy-6-[(2E,4E)-1-hydroxyhexa-2,4-dienylidene]-2,4-dimethylcyclohex-4-ene-1,3-dione |
InChI |
InChI=1S/C14H16O5/c1-4-5-6-7-9(15)10-11(16)8(2)12(17)14(3,19)13(10)18/h4-7,15-16,19H,1-3H3/b5-4+,7-6+,10-9+/t14-/m1/s1 |
InChI Key |
JSSFRHLBNRCOAQ-KGAWMYLDSA-N |
Isomeric SMILES |
C/C=C/C=C/C(=C\1/C(=C(C(=O)[C@@](C1=O)(C)O)C)O)/O |
SMILES |
CC=CC=CC(=C1C(=C(C(=O)C(C1=O)(C)O)C)O)O |
Canonical SMILES |
CC=CC=CC(=C1C(=C(C(=O)C(C1=O)(C)O)C)O)O |
synonyms |
oxosorbicillinol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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